![molecular formula C20H14N2O4 B4404668 2-(2-furylmethyl)-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide](/img/structure/B4404668.png)
2-(2-furylmethyl)-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide
Overview
Description
2-(2-furylmethyl)-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.
Scientific Research Applications
The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, it has been investigated for its antitumor, anti-inflammatory, and analgesic properties. In organic synthesis, it has been used as a building block for the synthesis of other compounds. In materials science, it has been studied for its potential applications in the development of organic semiconductors and photovoltaic devices.
Mechanism of Action
The mechanism of action of 2-(2-furylmethyl)-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that the compound has a wide range of biochemical and physiological effects. It has been shown to possess antitumor, anti-inflammatory, and analgesic properties. It has also been shown to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(2-furylmethyl)-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide in lab experiments is its ease of synthesis and availability. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on 2-(2-furylmethyl)-1,3-dioxo-N-phenyl-5-isoindolinecarboxamide. One potential direction is the development of more efficient synthesis methods to produce higher yields of the compound. Another direction is the investigation of its potential applications in the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential applications in other fields, such as materials science and organic electronics.
In conclusion, this compound is a compound that has shown great potential for various scientific research applications. Its ease of synthesis and availability make it an attractive compound for use in lab experiments. Further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields.
properties
IUPAC Name |
2-(furan-2-ylmethyl)-1,3-dioxo-N-phenylisoindole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O4/c23-18(21-14-5-2-1-3-6-14)13-8-9-16-17(11-13)20(25)22(19(16)24)12-15-7-4-10-26-15/h1-11H,12H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLASZHKKLHZSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CC4=CC=CO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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